Cas no 16513-72-7 (Benzonitrile,4-(benzoyloxy)-)

• Product Name: Benzonitrile,4-(benzoyloxy)-
• CAS No: 16513-72-7
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 203825
• PubChem ID: 140101
• Update Time: 2025-04-19

Benzonitrile,4-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(benzoyloxy)-
• (4-cyanophenyl) benzoate
• 4-Cyanophenyl benzoate
• Benzonitrile,p-hydroxy-, benzoate (ester) (8CI)
• p-Cyanophenylbenzoate
• Benzoic acid, 4-cyanophenyl ester
• Benzoic acid 4-cyano-phenyl ester
• AG-670/02145020
• benzoic acid (4-cyano-phenyl) ester
• 16513-72-7
• DTXSID40167848
• AKOS022654751
• SCHEMBL1032753

• Inchi： 1S/C14H9NO2/c15-10-11-6-8-13(9-7-11)17-14(16)12-4-2-1-3-5-12/h1-9H
• InChI Key： PRDZROBDMPYWMJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones